N-benzyl-2-[2-(3-ethoxyphenoxy)ethoxy]-N-methylethanamine

• IUPAC Name: N-benzyl-2-[2-(3-ethoxyphenoxy)ethoxy]-N-methylethanamine
• InChI: InChI=1S/C20H27NO3/c1-3-23-19-10-7-11-20(16-19)24-15-14-22-13-12-21(2)17-18-8-5-4-6-9-18/h4-11,16H,3,12-15,17H2,1-2H3
• InChI Key: VUNWSWSFLRILSH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC=C1)OCCOCCN(C)CC2=CC=CC=C2
• Molecular Formula: C20H27NO3
• Molecular Weight: 329.4 g/mol

Description

N-benzyl-2-[2-(3-ethoxyphenoxy)ethoxy]-N-methylethanamine is a chemical compound that belongs to the family of beta-adrenergic agonists. It is commonly known as BRL37344 and is used in scientific research for its ability to stimulate beta-adrenergic receptors.

Mechanism of Action

BRL37344 acts as a selective agonist for the beta-3 adrenergic receptor, which is found primarily in adipose tissue and the urinary bladder. Activation of the beta-3 adrenergic receptor leads to increased lipolysis, thermogenesis, and relaxation of smooth muscle. BRL37344 has been shown to increase energy expenditure and improve insulin sensitivity in animal models.
Biochemical and Physiological Effects:
BRL37344 has a number of biochemical and physiological effects that make it a useful tool for scientific research. It has been shown to increase lipolysis and thermogenesis in adipose tissue, leading to increased energy expenditure and weight loss. BRL37344 also has a relaxing effect on smooth muscle, which can be useful in the treatment of urinary incontinence. Additionally, BRL37344 has been shown to improve insulin sensitivity and glucose uptake in skeletal muscle.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BRL37344 in lab experiments is its selectivity for the beta-3 adrenergic receptor. This allows for specific activation of this receptor without affecting other adrenergic receptors. BRL37344 is also relatively stable and can be stored for long periods of time. However, one limitation of using BRL37344 is that it can be expensive and difficult to obtain in large quantities.

Future Directions

There are a number of future directions for research involving BRL37344. One area of interest is the potential therapeutic applications of BRL37344 in the treatment of obesity, diabetes, and other metabolic disorders. BRL37344 has also been shown to have potential in the treatment of urinary incontinence. Additionally, further research is needed to fully understand the mechanism of action of BRL37344 and its effects on the beta-adrenergic receptor system.
In conclusion, BRL37344 is a useful tool for scientific research due to its selective activation of the beta-3 adrenergic receptor. It has a number of potential therapeutic applications and has been shown to have biochemical and physiological effects that make it a valuable tool for studying the beta-adrenergic receptor system. Further research is needed to fully understand the potential of BRL37344 in the treatment of various diseases and disorders.

Scientific Research Applications

BRL37344 is commonly used in scientific research to study the beta-adrenergic receptor system. It is a selective agonist for the beta-3 adrenergic receptor and has been shown to have potential therapeutic applications in the treatment of obesity, diabetes, and other metabolic disorders. BRL37344 has also been used to study the effects of beta-adrenergic receptor activation on cardiac function, smooth muscle relaxation, and insulin secretion.